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Compound of Interest

Compound Name: 4-(Difluoromethyl)benzonitrile

Cat. No.: B138393

Essential Safety and Handling Guide for 4-
(Difluoromethyl)benzonitrile

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of 4-(Difluoromethyl)benzonitrile (CAS No. 55805-10-2). Adherence to these
guidelines is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information
Signal Word: Danger

Hazard Statements:

o Causes severe skin burns and eye damage (H314).[1]

o Harmful to aquatic life with long-lasting effects (H412).[1]

Precautionary Statements:

e Prevention: Do not breathe dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after
handling. Avoid release to the environment. Wear protective gloves/protective clothing/eye
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protection/face protection.[1]

o Response: If swallowed, rinse mouth. Do NOT induce vomiting. If inhaled, remove victim to
fresh air and keep at rest in a position comfortable for breathing. Specific treatment is
required. Wash contaminated clothing before reuse.[1]

o Storage: Store locked up.[1]
» Disposal: Dispose of contents/container in accordance with local regulations.[1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling 4-
(Difluoromethyl)benzonitrile. The following table summarizes the required PPE.

Body Part Required PPE Specifications

o Must comply with OSHA's eye
Safety glasses with side- ] i
and face protection regulations

Eyes/Face shields or goggles, and a face )
_ in 29 CFR 1910.133 or
shield.
European Standard EN166.

Chemical-resistant gloves Select gloves based on

Ski (e.g., nitrile, neoprene). Lab breakthrough time and

in

coat or chemical-resistant permeation rate for the specific
apron. substance.

If ventilation is inadequate, a
Resnirat Use in a well-ventilated area or  NIOSH-approved respirator
espiratory ] ) ) ] )
under a chemical fume hood. with an appropriate cartridge is

necessary.

Handling and Storage

e Handling: Use only in a well-ventilated area, preferably under a chemical fume hood. Avoid
contact with skin, eyes, and clothing. Do not breathe vapors or dust. Wash hands thoroughly
after handling.[1]
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o Storage: Keep container tightly sealed in a cool, dry, and well-ventilated area. Store locked
up. Recommended storage temperature is 2-8°C.[1] Keep away from direct sunlight and
sources of ignition.[1]

First Aid Measures

Exposure Route First Aid Procedure

Immediately move the person to fresh air. If
) breathing is difficult, administer oxygen. If
Inhalation . . . .
breathing has stopped, give artificial respiration.

Seek immediate medical attention.[1]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , , _ _
unconscious person. Seek immediate medical

attention.[1]

Spill and Disposal Plan

In the event of a spill, evacuate the area and ensure adequate ventilation. Wear appropriate
PPE as outlined above. Absorb the spill with an inert material (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

Disposal of 4-(Difluoromethyl)benzonitrile and its containers must be conducted by a
licensed professional waste disposal service. Do not allow the chemical to enter drains or
waterways, as it is harmful to aquatic life.[1]

Experimental Workflows
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The following diagrams illustrate the procedural flow for handling a chemical spill and the
standard operational procedure for working with 4-(Difluoromethyl)benzonitrile.

Chemical Spill Workflow

Evacuate Immediate Area

:

Alert Supervisor & Safety Officer

:

Assess Spill Hazard
(Size & Nature)

:

Don Appropriate PPE

l

Contain the Spill
(Use Absorbent Material)

:

Neutralize (if applicable)

:

Clean Up Residue

:

Package for Disposal

:

Decontaminate Area & Equipment

:

Complete Spill Report
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Caption: Workflow for responding to a chemical spill.

Safe Handling of 4-(Difluoromethyl)benzonitrile

Preparation:
- Review SDS

- Prepare Work Area
- Verify Fume Hood Operation

Don Required PPE

'

Chemical Handling:
- Weigh/Measure in Fume Hood
- Keep Container Closed When Not in Use

'

Experimental Procedure

'

Waste Collection:
- Segregate Waste
- Use Labeled, Sealed Containers

'

Decontamination:
- Clean Work Surfaces
- Decontaminate Equipment

'

Doff PPE

'

Store Chemical Properly
(2-8°C, Locked Up)

Dispose of Waste via

Authorized Service
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Caption: Step-by-step safe handling procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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